Cas no 2137709-71-6 (6-(3-Fluorophenyl)spiro[2.5]oct-5-en-1-amine)

• Product Name: 6-(3-Fluorophenyl)spiro[2.5]oct-5-en-1-amine
• CAS No: 2137709-71-6
• MF: C₁₄H₁₆FN
• MW: 217.281947135925
• CID: 6570287
• PubChem ID: 165465724
• Update Time: 2025-05-25

6-(3-Fluorophenyl)spiro[2.5]oct-5-en-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-767804
• 6-(3-fluorophenyl)spiro[2.5]oct-5-en-1-amine
• 2137709-71-6
• 6-(3-Fluorophenyl)spiro[2.5]oct-5-en-1-amine

• Inchi： 1S/C14H16FN/c15-12-3-1-2-11(8-12)10-4-6-14(7-5-10)9-13(14)16/h1-4,8,13H,5-7,9,16H2
• InChI Key： YATRRJWYBOPJQQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CCC2(CC1)CC2N

Computed Properties

• Exact Mass: 217.126677677g/mol
• Monoisotopic Mass: 217.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 6-(3-Fluorophenyl)spiro[2.5]oct-5-en-1-amine

Introduction to 6-(3-Fluorophenyl)spiro[2.5]oct-5-en-1-amine (CAS No. 2137709-71-6)

6-(3-Fluorophenyl)spiro[2.5]oct-5-en-1-amine, identified by its Chemical Abstracts Service (CAS) number 2137709-71-6, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic amine features a fascinating architecture, combining a spirobicyclic system with a fluorinated aromatic ring, which imparts distinct physicochemical properties and biological activities. The compound's molecular framework, characterized by a spiro linkage between a cyclopentene and a cyclohexene ring, creates a rigid conformation that may influence its interactions with biological targets.

The presence of a 3-fluorophenyl substituent is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, binding affinity, and pharmacokinetic profiles. In the context of 6-(3-Fluorophenyl)spiro[2.5]oct-5-en-1-amine, the fluorine atom may play a crucial role in modulating the compound's electronic properties and its ability to interact with enzymes or receptors. This feature aligns with the broader trend in drug discovery where fluorinated derivatives are extensively explored for their improved therapeutic efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such complex molecules with greater precision. The spirocyclic core of 6-(3-Fluorophenyl)spiro[2.5]oct-5-en-1-amine suggests possible applications in the development of kinase inhibitors, G-protein coupled receptor (GPCR) modulators, or other enzyme-targeted therapies. For instance, spirocyclic compounds have been reported to exhibit high binding affinities due to their rigid scaffolds, which can mimic the transition states of biological reactions.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The spiro[2.5]octane system provides a versatile platform for structural diversification, allowing medicinal chemists to explore modifications that could enhance specific biological responses. The fluorophenyl moiety further enriches this potential by offering opportunities for fine-tuning electronic and steric interactions. Such features are particularly valuable in the quest for next-generation therapeutics where subtle structural changes can significantly impact drug potency and selectivity.

In the realm of drug discovery, the synthesis of 6-(3-Fluorophenyl)spiro[2.5]oct-5-en-1-amine has been approached through multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key strategies often involve constructing the spirobicyclic core via intramolecular cyclization reactions, followed by functionalization at the exocyclic positions to introduce the desired substituents. The use of advanced catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, has streamlined these processes and improved yields.

The biological evaluation of 6-(3-Fluorophenyl)spiro[2.5]oct-5-en-1-amine has been complemented by several preclinical studies that underscore its promise as a lead compound. Initial assays have revealed interesting interactions with enzymes such as cytochrome P450 family members, which are critical in drug metabolism. Additionally, preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases implicated in cancer pathways, although further research is needed to fully elucidate its mechanism of action.

The role of fluorine in modulating bioavailability has been well-documented, and 6-(3-Fluorophenyl)spiro[2.5]oct-5-en-1-amine exemplifies how strategic incorporation of fluorine can enhance drug-like properties. For example, fluorine atoms can increase lipophilicity while maintaining metabolic stability, thereby improving oral bioavailability—a critical factor in drug development. This characteristic makes the compound an attractive candidate for further optimization toward clinical applications.

As computational biology continues to evolve, virtual screening techniques are being increasingly employed to identify promising candidates like 6-(3-Fluorophenyl)spiro[2.5]oct-5-en-1-amine from vast chemical libraries. These methods leverage machine learning algorithms to predict binding affinities and rank compounds based on their potential therapeutic value. Such approaches have accelerated the discovery pipeline and allowed researchers to focus on the most promising scaffolds for experimental validation.

The synthesis and characterization of 6-(3-Fluorophenyl)spiro[2.5]oct-5-en-1-amine also highlight the importance of spectroscopic techniques in confirming molecular structure and purity. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about proton environments and connectivity, while mass spectrometry (MS) confirms molecular weight and fragmentation patterns. X-ray crystallography has further been utilized to determine precise three-dimensional structures when available crystals can be obtained.

In conclusion,6-(3-Fluorophenyl)spiro[2.5]oct... represents a structurally intriguing compound with significant potential in pharmaceutical research。 Its unique scaffold， featuring both a spirocyclic core and a fluorinated aromatic group， positions it as an attractive candidate for further exploration。 Ongoing studies aim to uncover its full therapeutic spectrum， optimize its pharmacokinetic profile， and translate these findings into novel therapeutic agents。 As our understanding of molecular interactions advances， compounds like this will continue to play a pivotal role in shaping future treatments across various disease areas。